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Compound of Interest

Compound Name: Rifampicin-d8

Cat. No.: B12428626

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
Rifampicin-d8. Given that Rifampicin-d8 is a deuterated form of Rifampicin, it is prudent to
handle it with the same precautions as the parent compound. This document synthesizes
available safety information, physical and chemical properties, and recommended handling
procedures to ensure the safe use of Rifampicin-d8 in a laboratory setting.

Section 1: Chemical and Physical Properties

Rifampicin-d8 is a stable isotope-labeled version of Rifampicin, a potent, broad-spectrum
antibiotic.[1][2] The primary use of Rifampicin-d8 in a research context is as an internal
standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS, or as a tracer
in metabolic studies.[1] While one supplier's Safety Data Sheet (SDS) classifies Rifampicin-d8
as a non-hazardous substance, the safety profile of the unlabeled parent compound,
Rifampicin, necessitates careful handling.[3]

The following tables summarize the key chemical and physical properties of both Rifampicin-
d8 and Rifampicin for easy reference and comparison.

Table 1: Chemical Identifiers
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Identifier Rifampicin-d8 Rifampicin

Not available (unlabeled:
CAS Number 13292-46-1[5][6][7]
13292-46-1)[3][4]

Molecular Formula Ca3DsHs0N4012[4] Ca3Hs8N4012[6]

Synonyms Rifampin-d8, Rifadin-d8[8] Rifampin, Rifadin[7][8]

Table 2: Physical and Chemical Properties

Property Rifampicin-d8 Rifampicin
Molecular Weight 830.99 g/mol [4][9] 822.9 g/mol [6]
Accurate Mass 830.4553[4][9] 822.40512330 Da6]
Appearance Data not available Solid

Purity >95% (HPLC)[4] >90%[5]
Decomposition Temperature Data not available >188 °CJ[5]

Store in a dry, cool, and well- _
) Store in a dry, cool place. May
N ventilated place. Keep ] ]
Storage Conditions ) decompose with long-term light
refrigerated and protected from

) influence.[5]
light.[10]

Section 2: Hazard Identification and Safety
Precautions

Based on the data for Rifampicin, Rifampicin-d8 should be handled as a hazardous
substance. The primary hazards are acute oral toxicity, skin irritation, serious eye irritation, and
respiratory tract irritation.[5][7][11]

GHS Hazard Statements for Rifampicin (Applicable to Rifampicin-d8):
e H302: Harmful if swallowed.[7]

e H315: Causes skin irritation.[5][7]
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H319: Causes serious eye irritation.[5][7]

H335: May cause respiratory irritation.[5][7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[11]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[11]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.[11]

P501: Dispose of contents/container to an approved waste disposal plant.

The following diagram illustrates the logical workflow for assessing and mitigating the risks

associated with handling Rifampicin-d8.
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Figure 1: Risk Mitigation Workflow for Handling Rifampicin-d8
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Caption: Figure 1: Risk Mitigation Workflow for Handling Rifampicin-d8
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Section 3: Experimental Protocols and Handling
Procedures

Adherence to strict experimental protocols is crucial when working with Rifampicin-d8. The
following sections detail the necessary personal protective equipment, and procedures for
handling, storage, and disposal.

Personal Protective Equipment (PPE)

A comprehensive set of PPE should be worn at all times when handling Rifampicin-d8 to
minimize exposure.

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

« Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).
Gloves must be inspected before use and disposed of properly after.[12]

o Skin and Body Protection: A laboratory coat should be worn. For larger quantities or in
situations with a higher risk of spillage, additional protective clothing may be necessary.

Safe Handling and Storage

» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust.[5][12]

e Avoiding Dust Formation: Avoid creating dust and aerosols during handling.[5][12]

o General Hygiene: Wash hands thoroughly after handling and before breaks.[5][12] Do not
eat, drink, or smoke in the laboratory.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][12]
Protect from light.[5][10]

The following diagram outlines the standard operating procedure for the safe handling of
Rifampicin-d8 in a laboratory setting.
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Figure 2: Standard Operating Procedure for Rifampicin-d8
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Caption: Figure 2: Standard Operating Procedure for Rifampicin-d8

First Aid Measures

In case of accidental exposure, immediate action is critical.
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 Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration.
Consult a physician.[3][12]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.
Consult a physician if irritation persists.[3][12]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the
eyelids apart. Immediately consult a physician.[3][5]

 Ingestion: If the person is conscious, rinse their mouth with water. Do NOT induce vomiting.
Never give anything by mouth to an unconscious person. Get immediate medical attention.
[31[12]

Accidental Release Measures

e Personal Precautions: Use full personal protective equipment. Avoid breathing dust and
ensure adequate ventilation. Evacuate personnel to a safe area.[3][12]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3][12]

o Methods for Cleaning Up: Sweep up the spilled solid material without creating dust.[12]
Place in a suitable, closed container for disposal.[12] Decontaminate the area with a suitable
solvent (e.g., alcohol) and then clean with soap and water.[3]

Section 4: Mechanism of Action

Rifampicin functions as an antibiotic by inhibiting bacterial DNA-dependent RNA polymerase.[2]
[6] This action prevents the transcription of bacterial DNA into RNA, thereby halting protein
synthesis and leading to bacterial cell death. This mechanism is central to its efficacy against a
wide range of bacterial pathogens.[1]

The following diagram illustrates the inhibitory action of Rifampicin on bacterial transcription.
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Figure 3: Mechanism of Action of Rifampicin
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Caption: Figure 3: Mechanism of Action of Rifampicin

Section 5: Disposal Considerations

Dispose of Rifampicin-d8 and any contaminated materials in accordance with local, state, and
federal regulations. It is recommended to use a licensed professional waste disposal service.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12428626?utm_src=pdf-body-img
https://www.benchchem.com/product/b12428626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Do not allow the chemical to enter drains or waterways.

Section 6: Conclusion

While Rifampicin-d8 may be classified as non-hazardous by some suppliers, its structural
similarity to Rifampicin warrants a cautious approach. Researchers, scientists, and drug
development professionals should handle this compound with the same level of care as its
parent compound, adhering to the safety, handling, and disposal guidelines outlined in this
technical guide. By implementing these measures, the risks associated with the use of
Rifampicin-d8 can be effectively managed, ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12428626%#safety-data-sheet-sds-and-handling-
precautions-for-rifampicin-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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